5-chloro-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H17ClN2O2S3/c1-24-12-4-5-13-15(9-12)26-18(20-13)21(10-11-3-2-8-23-11)17(22)14-6-7-16(19)25-14/h4-7,9,11H,2-3,8,10H2,1H3
• InChI Key: OHJZPSMBRDTITH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)N(CC3CCCO3)C(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H17ClN2O2S3
• Molecular Weight: 425.0 g/mol

Description

5-chloro-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17ClN2O2S3 and its molecular weight is 424.98. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Structural Analysis

• Synthesis Approaches : This compound is often synthesized through various chemical reactions, such as cyclization of thioamide with 2-chloroacetoacetate or condensation reactions with other organic compounds. These processes are crucial in creating the desired molecular structure and properties (Tang Li-jua, 2015).
• Structural Characterization : The characterization of such compounds typically involves spectroscopic techniques like Infrared (IR), 1H NMR, and Mass Spectroscopy. These methods help in establishing the chemical structure and confirming the synthesis outcomes (Tang Li-jua, 2015).

2. Biological Evaluation and Potential Therapeutic Uses

• Antimicrobial Evaluation : Compounds with similar structures have been tested for their antimicrobial properties. They show potential in inhibiting the growth of microorganisms like Proteus vulgaris and Pseudomonas aeruginosa (S. Kolisnyk et al., 2015).
• Anticancer Activity : Some derivatives of similar compounds have been synthesized and tested for their antitumor activity, showing significant inhibitory effects on the growth of human tumor cells (Y. Ostapiuk et al., 2017).

3. Chemical Reactivity and Derivative Formation

• Heterocyclic Synthesis : This compound is used in the synthesis of various heterocyclic compounds, which are valuable in medicinal chemistry for their diverse biological activities (R. Mohareb et al., 2004).
• Derivative Compounds : Derivatives of this compound have been explored for various applications, including luminescent sensory materials, highlighting their potential in environmental contaminant detection (Yang Zhao et al., 2017).